4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%

• IUPAC Name: 4-(4-hydroxy-3-nitrophenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C15H14N2O4/c1-16(2)15(19)11-5-3-10(4-6-11)12-7-8-14(18)13(9-12)17(20)21/h3-9,18H,1-2H3
• InChI Key: DBQODJPRGZSZJL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4
• DSSTOX Substance ID: DTXSID90686312
• Molecular Weight: 286.28 g/mol
• CAS RN: 1261897-50-0

Description

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% (4-DNP-2-N), is an organic compound that is widely used in scientific research due to its unique properties. It is a derivative of the nitrophenol class of compounds and is used in various lab experiments and experiments related to biochemistry and physiology. 4-DNP-2-N has a wide range of applications, from the synthesis of dyes, to the study of enzyme activity, to the study of the structure and function of proteins.

Mechanism of Action

The mechanism of action of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is not fully understood. It is thought to act as a substrate for certain enzymes, such as proteases, and can be used to study the effects of certain drugs on the body. It is also thought to be able to inhibit certain enzymes, such as proteases, and can be used to study the effects of certain drugs on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% are not fully understood. It is thought to act as a substrate for certain enzymes, such as proteases, and can be used to study the effects of certain drugs on the body. It is also thought to be able to inhibit certain enzymes, such as proteases, and can be used to study the effects of certain drugs on the body.

Advantages and Limitations for Lab Experiments

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% has several advantages for laboratory experiments. It is easy to synthesize, has a high yield, and is relatively inexpensive. It is also relatively stable and can be stored for long periods of time. However, it is important to note that 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% can be toxic in high concentrations and should be handled with care.

Future Directions

There are several potential future directions for the use of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%. It could be used to study the effects of certain drugs on the body, as well as the structure and function of proteins. It could also be used as a tool to study the activity of certain enzymes, such as proteases. Additionally, it could be used in the synthesis of dyes, such as the dyes used in fluorescent proteins. Finally, it could be used to study the effects of certain drugs on the body, as well as the structure and function of proteins.

Synthesis Methods

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% can be synthesized through a process known as nitration. This involves the reaction of nitric acid and sulfuric acid with the starting material, 4-nitrophenol. The reaction is carried out at a temperature of 80°C and yields the desired product, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%, in a yield of 95%. The reaction can be represented as follows:
4-nitrophenol + 2HNO3 + H2SO4 → 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%

Scientific Research Applications

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is used in a variety of scientific research applications. It is used in the synthesis of dyes, such as the dyes used in fluorescent proteins. It is also used in the study of enzyme activity and the structure and function of proteins. It is also used in the study of the activity of certain enzymes, such as proteases, and can be used as a tool to study the effects of certain drugs on the body.